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Introduction

SDI-118 is a novel, orally active small molecule modulator of the Synaptic Vesicle Glycoprotein
2A (SV2A), a protein integral to presynaptic vesicle trafficking and neurotransmitter release.[1]
[2][3] With a reported IC50 of 13 nM for human SV2A, SDI-118 is under investigation for its
pro-cognitive effects, potentially offering a new therapeutic avenue for cognitive impairment in
neurodegenerative and psychiatric disorders.[1][2] Unlike other SV2A ligands such as
levetiracetam, SDI-118 does not exhibit anti-convulsant properties but has demonstrated
cognitive enhancement in preclinical models.[2][3]

These application notes provide detailed protocols for utilizing in vitro electrophysiology,
specifically the whole-cell patch-clamp technique, to investigate the functional consequences of
SDI-118 application on synaptic transmission. The described assays are designed to enable
researchers to characterize the modulatory effects of SDI-118 on excitatory and inhibitory

synaptic events.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of SDI-118.
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Parameter Value Species Assay Type Reference
Radioligand
binding assay

IC50 13 nM Human ] [1][2]
(recombinant
SV2A)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway affected by SDI-118 and the
general experimental workflow for its electrophysiological characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12373101?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373101?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. Patch clamp techniques used for studying synaptic transmission in slices of mammalian
brain - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. Patch-clamp technique -Electrophysiology -Biophysics-BIO-PROTOCOL [bio-protocol.org]

» 3. SDI-118, a novel procognitive SV2A modulator: First-in-human randomized controlled trial
including PET/fMRI assessment of target engagement - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Electrophysiological
Assays of SDI-118]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12373101#electrophysiology-assays-with-sdi-118-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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